Cas no 5029-77-6 (2-Propanol, 1-[2-(phenylmethyl)phenoxy]-, 4-methylbenzenesulfonate)

• Product Name: 2-Propanol, 1-[2-(phenylmethyl)phenoxy]-, 4-methylbenzenesulfonate
• CAS No: 5029-77-6
• MF: C₂₃H₂₄O₄S
• MW: 396.499265670776
• CID: 1564146
• Update Time: 2024-08-23

2-Propanol, 1-[2-(phenylmethyl)phenoxy]-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[2-(phenylmethyl)phenoxy]-, 4-methylbenzenesulfonate
• 2-Propanol, 1-[2-(phenylmethyl)phenoxy]-, 2-(4-methylbenzenesulfonate)

• Inchi： 1S/C23H24O4S/c1-18-12-14-22(15-13-18)28(24,25)27-19(2)17-26-23-11-7-6-10-21(23)16-20-8-4-3-5-9-20/h3-15,19H,16-17H2,1-2H3
• InChI Key： JOWZADAMAOPCGT-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC=C1CC1=CC=CC=C1)C(OS(C1=CC=C(C)C=C1)(=O)=O)C

Computed Properties

• Exact Mass: 414.15018

Experimental Properties

• Density: 1.183±0.06 g/cm3(Predicted)
• Melting Point: 69-71 °C
• Boiling Point: 544.6±38.0 °C(Predicted)
• PSA: 83.83